1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol

• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 1-[4-[5-[[3-(dimethylamino)propylamino]methyl]furan-2-yl]phenyl]ethanol
• InChI: InChI=1S/C18H26N2O2/c1-14(21)15-5-7-16(8-6-15)18-10-9-17(22-18)13-19-11-4-12-20(2)3/h5-10,14,19,21H,4,11-13H2,1-3H3
• InChI Key: BUYLLSAXDSXYPX-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(C=C1)C2=CC=C(O2)CNCCCN(C)C)O

Description

1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol, also known as DMPE, is a synthetic compound that has been studied extensively for its potential applications in scientific research. DMPE is a member of the family of compounds known as phenethylamines, which are known for their diverse range of biological activities. In

Scientific Research Applications

1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol has been studied extensively for its potential applications in a variety of scientific research areas. One of the most promising areas of research is in the development of new drugs for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. 1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol has been shown to have activity as a selective serotonin reuptake inhibitor (SSRI), which makes it a potential candidate for the development of new antidepressant drugs.

Mechanism Of Action

1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol acts as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can help to alleviate the symptoms of depression and anxiety.
Biochemical and Physiological Effects:
1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol has been shown to have a number of biochemical and physiological effects, including an increase in serotonin levels in the brain, a reduction in the symptoms of depression and anxiety, and an improvement in cognitive function. 1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol has also been shown to have antioxidant and anti-inflammatory properties, which may make it useful in the treatment of other diseases such as Alzheimer's disease and cancer.

Advantages And Limitations For Lab Experiments

One of the advantages of using 1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol in lab experiments is its high purity and stability, which makes it easy to work with and ensures consistent results. However, one of the limitations of using 1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol is its relatively high cost, which may limit its use in some research areas.

Future Directions

There are many potential future directions for research on 1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol. One area of interest is in the development of new drugs for the treatment of neurological disorders such as depression and anxiety. Another area of interest is in the study of 1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol's antioxidant and anti-inflammatory properties, which may have applications in the treatment of other diseases such as Alzheimer's disease and cancer. Additionally, there is potential for the development of new synthetic methods for the production of 1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol, which may lead to more cost-effective and efficient methods of synthesis.

Synthesis Methods

1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol can be synthesized by a number of different methods, but one of the most common is the reaction of 2-furylboronic acid with 4-bromo-1-phenylethanol in the presence of a palladium catalyst. This reaction produces 1-{4-[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]phenyl}ethanol in high yield and purity.